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Compound of Interest

Compound Name: 2-Amino-3-methoxypropanamide

Cat. No.: B13310692

Get Quote

Executive Summary & Immediate Triage[1][2]
You are likely encountering low solubility because you are working with the Free Base form of

the molecule at a neutral or basic pH.[1][2]

While amino acid amides are generally hydrophilic, 2-Amino-3-methoxypropanamide (and its

hydrophobic derivatives, such as the N-benzyl analog often used in Lacosamide synthesis)

exhibits high crystal lattice energy in its free base form.[1][2][3] This strong intermolecular

hydrogen bonding resists solvation in water unless the amine is protonated.[1][2]

The Immediate Fix: If your experimental constraints allow, lower the pH of your aqueous

solvent to < 5.0 using dilute Hydrochloric Acid (HCl) or Acetic Acid.[2] This converts the free

base into its highly soluble cationic salt form.[1][2]

Molecule Identity & Context Check[1][2][4][5]
Before proceeding, we must verify the exact chemical entity, as nomenclature in this field

(specifically regarding Lacosamide intermediates) often leads to confusion.
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Feature
Target A: O-Methylserine

Amide

Target B: Lacosamide

Impurity D

Chemical Name
2-Amino-3-

methoxypropanamide

(2R)-2-Amino-N-benzyl-3-

methoxypropanamide

Structure
Small, polar amino acid

derivative.[1][2][3]

Contains a hydrophobic Benzyl

ring.[1][2][3]

Water Solubility (Free Base)
Moderate to High (unless

highly crystalline).[1][2]
Low / Poor.

Water Solubility (HCl Salt) Very High.[1][2][3] High.

Common Context Serine analog research.
Lacosamide (Anticonvulsant)

synthesis.[1][2]

Note: If you are working with Target B (N-benzyl derivative), water solubility will be negligible

without acidification or organic cosolvents.[1][3]

Troubleshooting Guide: The "Why" and "How"
FAQ 1: Why won't the powder dissolve in neutral water?
The Science: The solubility of primary amines is pH-dependent.[1][2][3] The pKa of the

-amino group in this amide is estimated to be between 7.6 and 8.0.[1][2][3]

At pH 7.0 (Neutral water): A significant fraction of the molecule exists as the uncharged free

base.[1][2] The free base packs efficiently in the solid state due to amide-amide hydrogen

bonding, creating a high energy barrier for water to overcome (Lattice Energy > Solvation

Energy).[1][2]

At pH 4.0 (Acidic): The amine accepts a proton (

).[1][2] The ionic charge disrupts the crystal lattice and creates strong ion-dipole interactions
with water, driving dissolution.[1][2]

FAQ 2: Can I heat it to dissolve it?
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Warning: Use caution. While heat increases solubility, 2-Amino-3-methoxypropanamide is

thermally sensitive.[1][2][3] Prolonged heating of the free base in water can lead to:

Hydrolysis: Converting the amide back to the carboxylic acid (O-methylserine).[1][2][3]

Cyclization: Potential formation of diketopiperazines (dimerization) if concentration is high.[1]

[2] Recommendation: Do not exceed 40°C. Rely on pH adjustment or cosolvents instead.

Step-by-Step Solubility Protocols
Protocol A: Acid-Assisted Dissolution (Standard
Method)
Best for: Stock solutions where pH < 5 is acceptable.[1][3]

Weighing: Weigh the required amount of 2-Amino-3-methoxypropanamide free base.

Slurry Formation: Add 80% of the final volume of water.[1][2] The powder will likely float or

form a cloudy suspension.[1][2]

Titration: While stirring, add 1.0 M HCl dropwise.

Observation: As the pH drops below 6.0, the solution should clarify rapidly.[2]

Final Adjustment: Once clear, adjust to final volume with water.[1][2]

Verification: Check pH. Ensure it remains buffered or acidic (pH 4-5) to prevent precipitation.

[1][2][3]

Protocol B: Cosolvent Approach (For Neutral pH
Applications)
Best for: Biological assays where acidic pH is toxic, or if working with the more hydrophobic N-

benzyl analog.[3]

Primary Solvent: Dissolve the compound in DMSO (Dimethyl Sulfoxide) or Ethanol at a high

concentration (e.g., 100 mM).[1][2]
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Note: DMSO is preferred for its high dielectric constant.[1][2]

Dilution: Slowly add this organic stock solution to your aqueous buffer.

Critical Step: Ensure the aqueous buffer is well-stirred during addition to prevent local

precipitation ("crashing out").[1][2][3]

Limit: Keep final DMSO concentration < 1-5% (v/v) depending on assay tolerance.

Diagnostic Workflow (Visualized)
The following decision tree outlines the logical path to achieving a stable solution.
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Start: Solid 2-Amino-3-methoxypropanamide
(Low Solubility Observed)

Check Structure:
Is it the N-Benzyl derivative?

Yes (N-Benzyl) No (Simple Amide)

Mandatory: Use DMSO Stock
or Convert to HCl Salt Check Solvent pH

Solution Clear & Stable

pH 6.5 - 7.5 pH < 5.0

Action: Add 1M HCl dropwise
Target pH 4.0

Action: Gentle warming (Max 40°C)
+ Sonication

Still Insoluble?
Check Purity/Polymorph

Click to download full resolution via product page

Figure 1: Solubility decision matrix for 2-Amino-3-methoxypropanamide derivatives.[1][2][3]
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Advanced Troubleshooting Data
If the standard protocols fail, compare your observations against these known physical

parameters.

Parameter Free Base Hydrochloride Salt Notes

Appearance
White crystalline

powder
White/Off-white solid Hygroscopic (Salt)

Melting Point ~210-215°C (Dec) ~150-160°C

High MP of free base

indicates strong lattice

energy.[1][2][3]

Predicted LogP -1.35 (Hydrophilic) N/A (Ionic)

Low LogP suggests

water solubility should

be high, confirming

lattice energy as the

limiter.[1][2][3]

Storage
Room Temp /

Desiccated
2-8°C / Desiccated

Salt forms are often

more hygroscopic.[1]

[2][3]

Polymorphism Note: If you synthesize this compound in-house, rapid precipitation can

sometimes trap the molecule in a metastable, lower-solubility polymorph.[1][2][3]

Recrystallization from Methanol/Ether can sometimes yield a more amorphous, easier-to-

dissolve solid.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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